![molecular formula C14H17F3N2O2 B6147934 tert-butyl 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate CAS No. 1260672-04-5](/img/no-structure.png)
tert-butyl 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate (TQC) is an organic compound with a wide range of applications in scientific research. It is a highly fluorinated derivative of tetrahydroquinoxaline, a heterocyclic aromatic compound containing a quinoxaline ring. TQC has been found to possess a variety of biological activities, including anti-inflammatory and anti-cancer properties, making it a promising target for further research and development.
Mechanism of Action
The exact mechanism of action of tert-butyl 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate is not yet fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. In addition, this compound has been found to interact with other proteins, including the nuclear factor kappa-B (NF-κB) and the cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. In particular, it has been found to inhibit the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes, resulting in anti-inflammatory activity. In addition, this compound has been found to induce apoptosis in cancer cells, suggesting potential anti-cancer properties.
Advantages and Limitations for Lab Experiments
Tert-butyl 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate has several advantages for use in laboratory experiments, including its low cost and ease of synthesis. In addition, it is highly soluble in water and other organic solvents, making it suitable for use in a variety of laboratory applications. However, this compound also has some limitations, such as its limited stability and its tendency to form insoluble complexes with other compounds.
Future Directions
The potential applications of tert-butyl 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate are far-reaching, and there are numerous future directions for research and development. These include further investigation of its anti-inflammatory and anti-cancer properties, as well as its potential use as a tool for studying the structure and function of proteins and other molecules. In addition, this compound could be used to identify new drug targets and to develop new therapeutic agents. Finally, further research could be conducted to improve the stability and solubility of this compound, making it more suitable for use in laboratory experiments.
Synthesis Methods
Tert-butyl 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate can be synthesized through a variety of methods, including a three-step synthesis, starting with the condensation of 1,2,3,4-tetrahydroquinoxaline and trifluoroacetic acid to form the intermediate product, tert-butyl 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylic acid. The intermediate product is then treated with tert-butyl hypochlorite and anhydrous sodium carbonate, resulting in the formation of this compound.
Scientific Research Applications
Tert-butyl 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate has been studied extensively for its potential applications in scientific research and development, particularly in the areas of biochemistry, pharmacology, and medicinal chemistry. It has been used as a tool to study the structure and function of proteins, as well as to investigate the effects of drug molecules on biological systems. In addition, this compound has been used to study the interactions of proteins with other molecules and to identify new drug targets.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate involves the reaction of 2,3-diaminotoluene with ethyl trifluoroacetate followed by cyclization and esterification reactions.", "Starting Materials": [ "2,3-diaminotoluene", "ethyl trifluoroacetate", "tert-butanol", "hydrochloric acid", "sodium hydroxide", "dichloromethane", "diethyl ether", "magnesium sulfate" ], "Reaction": [ "Step 1: Dissolve 2,3-diaminotoluene in dichloromethane and add ethyl trifluoroacetate dropwise with stirring. Add hydrochloric acid to the reaction mixture and stir for 2 hours at room temperature.", "Step 2: Add sodium hydroxide solution to the reaction mixture to adjust the pH to 9-10. Extract the product with dichloromethane and wash with water and brine. Dry the organic layer with magnesium sulfate and evaporate the solvent to obtain the crude product.", "Step 3: Dissolve the crude product in diethyl ether and add tert-butanol and hydrochloric acid. Stir the mixture for 2 hours at room temperature and then reflux for 4 hours. Cool the reaction mixture and extract the product with diethyl ether. Wash the organic layer with water and brine, dry with magnesium sulfate and evaporate the solvent to obtain the final product, tert-butyl 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate." ] } | |
CAS RN |
1260672-04-5 |
Molecular Formula |
C14H17F3N2O2 |
Molecular Weight |
302.29 g/mol |
IUPAC Name |
tert-butyl 6-(trifluoromethyl)-3,4-dihydro-2H-quinoxaline-1-carboxylate |
InChI |
InChI=1S/C14H17F3N2O2/c1-13(2,3)21-12(20)19-7-6-18-10-8-9(14(15,16)17)4-5-11(10)19/h4-5,8,18H,6-7H2,1-3H3 |
InChI Key |
ZMATXTRTGHUYSW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCNC2=C1C=CC(=C2)C(F)(F)F |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.